2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2,2,2-trichloro-N-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C12H10Cl3N3O2S/c1-20-8-4-2-7(3-5-8)6-9-17-18-11(21-9)16-10(19)12(13,14)15/h2-5H,6H2,1H3,(H,16,18,19)
• InChI Key: WZCKJTFBRXPVBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)C(Cl)(Cl)Cl
• Molecular Formula: C12H10Cl3N3O2S
• Molecular Weight: 366.6 g/mol

Description

2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide, also known as TMTAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. TMTAA is a member of the thiadiazole family of compounds and has been shown to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and cancer cell growth. 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of nicotinamide adenine dinucleotide phosphate (NADPH) oxidase, an enzyme involved in the production of reactive oxygen species (ROS).
Biochemical and Physiological Effects
2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties by inhibiting the activity of COX-2 and reducing the production of inflammatory mediators such as prostaglandins and cytokines. 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has also been shown to have antioxidant properties by inhibiting the activity of NADPH oxidase and reducing the production of ROS. In addition, 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to have antimicrobial properties by inhibiting the growth of various bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its wide range of biochemical and physiological effects. This makes it a versatile compound that can be used in a variety of research applications. In addition, 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide is relatively easy to synthesize and can be produced in high yields with good purity.
One of the limitations of using 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments is its potential toxicity. While 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has been shown to be relatively safe in vitro, its toxicity in vivo is not well understood. Therefore, caution should be taken when using 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide in animal studies.

Future Directions

There are several future directions for research on 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide. One area of interest is the development of 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the mechanism of action of 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide and its potential targets in various signaling pathways. Finally, the development of new synthesis methods for 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide could lead to the production of more potent and selective analogs for use in scientific research.

Scientific Research Applications

2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. 2,2,2-trichloro-N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]acetamide has also been shown to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.